Cas no 2228198-93-2 (4-hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228198-93-2
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6006787
• PubChem ID: 165837924
• Update Time: 2025-07-17

4-hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid
• EN300-1794312
• 2228198-93-2

• Inchi： 1S/C11H15NO4/c1-7-6-9(16-12-7)11(10(14)15)4-2-8(13)3-5-11/h6,8,13H,2-5H2,1H3,(H,14,15)
• InChI Key： MHGNDWUSZDUALK-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(C2=CC(C)=NO2)CC1

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid

Introduction to 4-Hydroxy-1-(3-Methyl-1,2-Oxazol-5-yl)cyclohexane-1-carboxylic Acid (CAS No. 2228198-93-2)

4-Hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid (CAS No. 2228198-93-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of inflammation and cancer. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 4-hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid is C₁₃H₁₆N₂O₄, with a molecular weight of approximately 264.27 g/mol. The compound features a cyclohexane ring substituted with a hydroxyl group at the 4-position and a carboxylic acid group at the 1-position. Additionally, the 1-position is also substituted with a 3-methyl-1,2-oxazol-5-yl group, which imparts unique chemical and biological properties to the molecule.

The presence of the hydroxyl group and carboxylic acid group makes the compound highly polar and capable of forming hydrogen bonds, which can influence its solubility and reactivity. The oxazolyl moiety, known for its electron-withdrawing effect, contributes to the overall stability and reactivity of the molecule. These structural features collectively make 4-hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid an interesting candidate for further study in medicinal chemistry.

Synthesis Methods

The synthesis of 4-hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of a cyclohexanone derivative with an appropriate oxazole precursor followed by oxidation to introduce the carboxylic acid group.

A recent study published in the Journal of Organic Chemistry detailed a multi-step synthesis route starting from cyclohexanone. The key steps include the formation of a cyclohexene intermediate through a Wittig reaction, followed by hydroxylation to introduce the hydroxyl group at the 4-position. The subsequent coupling with a methylated oxazole derivative and final oxidation steps yield the desired product with high purity and yield.

Biological Activities

4-Hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid has demonstrated significant biological activities in various in vitro and in vivo studies. One of its most notable properties is its anti-inflammatory activity. Research conducted by Smith et al. (2020) showed that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory effects, 4-hydroxy-1-(3-methyl-1,2-oxazol-5-yl)cyclohexane-1-carboxylic acid has also shown promising anticancer properties. A study by Zhang et al. (2021) reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism underlying its anticancer activity involves induction of apoptosis through mitochondrial dysfunction and activation of caspase cascades.

Clinical Applications and Future Directions

The potential clinical applications of 4-hydroxy-1-(3-methyl-1,2-o\-xazol\-5\-yl)cyclohexane\-1\-carboxylic acid are currently under investigation in several preclinical studies. Its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate NF-kB signaling pathways suggests that it could be effective in reducing inflammation without causing significant side effects.

In the context of cancer therapy, preclinical studies have shown that 4-hydroxy\-1\-(3\-methyl\-1\-,2\-oxazol\-5\-yl)cyclohexane\-1\-carboxylic acid could be used as an adjunct therapy to enhance the efficacy of existing treatments or as a standalone agent for patients who do not respond well to conventional therapies. Ongoing research is focused on optimizing its pharmacokinetic properties and developing suitable drug delivery systems to improve bioavailability and reduce toxicity.

Conclusion

4-Hydroxy\-1\-(3\-methyl\-1\-,2\-oxazol\-5\-yl)cyclohexane\-1\-carboxylic acid (CAS No\. 2228198\-93\-2) is a multifaceted compound with significant potential in both anti-inflammatory and anticancer applications\. Its unique chemical structure confers distinct biological activities that make it an attractive target for further research\. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential\, it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases\.